Cas no 6722-00-5 (Bishomoretinoic acid)

• Product Name: Bishomoretinoic acid
• CAS No: 6722-00-5
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 388109
• Update Time: 2023-08-03

Bishomoretinoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10-Undecapentaenoic acid,5,9-dimethyl-11-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,6E,8E,10E)-
• 9ZG6H07U1D
• Bishomoretinoic acid
• 14'-Apo-beta,psi-carotenoic acid

• Inchi： 1S/C22H30O2/c1-17(11-7-13-21(23)24)9-6-10-18(2)14-15-20-19(3)12-8-16-22(20,4)5/h6-7,9-11,13-15H,8,12,16H2,1-5H3,(H,23,24)/b9-6+,13-7+,15-14+,17-11+,18-10+
• InChI Key： CWAIPBKZSWRXCS-SNVHKSNESA-N
• SMILES： OC(/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 635
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3